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Compound Name: 2,2-dimethoxycyclohexan-1-one

CAS No.: 38461-13-1

Cat. No.: B3052106

Get Quote

An In-Depth Technical Guide to 2,2-dimethoxycyclohexan-1-one: Synthesis, Properties, and

Applications

Abstract
This technical guide provides a comprehensive overview of 2,2-dimethoxycyclohexan-1-one,

a specialized α-keto acetal. While this compound is not extensively documented in publicly

accessible chemical databases and lacks a registered CAS number, its structure represents a

valuable synthetic intermediate for researchers in organic chemistry and drug development.

This document extrapolates from established chemical principles and data on analogous

structures to present its identification, plausible synthetic routes, predicted chemical and

spectroscopic properties, and potential applications. The primary focus is on its utility as a

selectively protected dicarbonyl synthon, enabling complex molecular architecture construction.

Introduction and Identification
2,2-dimethoxycyclohexan-1-one is a cyclic ketone featuring a dimethyl ketal (also known as a

dimethyl acetal) on the adjacent α-carbon. This unique arrangement of functional groups—a

reactive ketone at the C1 position and a protected ketone at the C2 position—makes it a
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molecule of significant interest for synthetic chemists. The acetal group serves as a robust

protecting group under neutral or basic conditions, allowing for selective chemical

transformations at the unprotected ketone.

As of the latest review, a specific CAS Registry Number for 2,2-dimethoxycyclohexan-1-one
has not been assigned, indicating its status as a novel or infrequently synthesized compound.

This guide aims to provide a foundational understanding for its synthesis and use.

Chemical Structure:

Caption: Chemical structure of 2,2-dimethoxycyclohexan-1-one.

Table 1: Core Compound Identifiers and Properties

Property Value Source/Method

IUPAC Name
2,2-dimethoxycyclohexan-1-

one
IUPAC Nomenclature

Molecular Formula C₈H₁₄O₃ Calculated

Molecular Weight 158.19 g/mol Calculated

CAS Number Not Assigned -

Precursor Cyclohexane-1,2-dione [1][2]

Related Compound (Ketal)
1,1-Dimethoxycyclohexane

(CAS: 933-40-4)
[3]

Related Compound (Dione)
Cyclohexane-1,2-dione (CAS:

765-87-7)
[1][2]

Proposed Synthesis and Experimental Protocol
The most direct and logical synthesis of 2,2-dimethoxycyclohexan-1-one involves the

selective protection of one carbonyl group of its precursor, cyclohexane-1,2-dione.

Synthesis of the Precursor: Cyclohexane-1,2-dione

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b3052106/docs?utm_src=pdf-body#2-2-dimethoxycyclohexan-1-one-cas-number-and-structure
https://www.benchchem.com/product/b3052106/docs?utm_src=pdf-body#2-2-dimethoxycyclohexan-1-one-cas-number-and-structure
https://en.wikipedia.org/wiki/1,2-Cyclohexanedione
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Cyclohexanedione
https://www.sigmaaldrich.com/HK/zh/product/aldrich/458597
https://en.wikipedia.org/wiki/1,2-Cyclohexanedione
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Cyclohexanedione
https://www.benchchem.com/product/b3052106/docs?utm_src=pdf-body#2-2-dimethoxycyclohexan-1-one-cas-number-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclohexane-1,2-dione can be reliably prepared via the oxidation of cyclohexanone using

selenium dioxide (SeO₂). This is a well-established method for introducing a carbonyl group

adjacent to an existing one.[1]

Selective Monoketalization
The formation of an acetal from a ketone or aldehyde is an acid-catalyzed equilibrium reaction

with an alcohol.[4][5] To synthesize 2,2-dimethoxycyclohexan-1-one, cyclohexane-1,2-dione

is treated with methanol in the presence of an acid catalyst. The key challenge is achieving

selective monoketalization, as the second carbonyl group can also react to form a diketal. This

can be controlled by using a stoichiometric amount of methanol and carefully managing

reaction times.

Cyclohexanone Cyclohexane-1,2-dione
 SeO₂ / Oxidation 

2,2-dimethoxycyclohexan-1-one

 CH₃OH, H⁺ (cat.) 
 Selective Ketalization 

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2,2-dimethoxycyclohexan-1-one.

Detailed Experimental Protocol (Hypothetical)
Step 1: Synthesis of Cyclohexane-1,2-dione

In a fume hood, dissolve cyclohexanone (1.0 eq) in a suitable solvent such as dioxane.

Add selenium dioxide (1.1 eq) portion-wise to the solution.

Heat the mixture to reflux and monitor the reaction by TLC until the starting material is

consumed.

Cool the reaction mixture, and filter to remove the black selenium byproduct.

Concentrate the filtrate under reduced pressure and purify the resulting crude dione by

distillation or chromatography.

Step 2: Synthesis of 2,2-dimethoxycyclohexan-1-one
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Dissolve cyclohexane-1,2-dione (1.0 eq) in anhydrous methanol (1.0-1.2 eq).

Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TSA) or

hydrochloric acid.

Stir the reaction at room temperature. The progress should be closely monitored by GC-

MS or TLC to maximize the yield of the monoketal product and minimize the formation of

the diketal.

Once the desired conversion is achieved, quench the reaction by adding a weak base,

such as triethylamine or sodium bicarbonate solution.

Remove the methanol under reduced pressure.

Extract the aqueous residue with a suitable organic solvent (e.g., diethyl ether or ethyl

acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter,

and concentrate.

Purify the crude product via column chromatography on silica gel to isolate the target

compound.

Chemical Reactivity and Stability
The utility of 2,2-dimethoxycyclohexan-1-one stems from the differential reactivity of its two

functional groups.

Acetal Stability: The dimethyl ketal at the C2 position is stable under neutral and basic

conditions, making it an effective protecting group. It is resistant to nucleophiles,

organometallics, and reducing agents like sodium borohydride.[6]

Acetal Hydrolysis: In the presence of aqueous acid (e.g., HCl, H₂SO₄), the ketal will undergo

hydrolysis to regenerate the carbonyl group, yielding the parent cyclohexane-1,2-dione.[4][6]

This deprotection step is crucial for revealing the second reactive site after modifications

have been made elsewhere in the molecule.
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Ketone Reactivity: The unprotected ketone at the C1 position is susceptible to a wide range

of standard carbonyl reactions, including:

Nucleophilic addition by Grignard or organolithium reagents.

Reduction to a secondary alcohol.

Wittig olefination.

Formation of imines and enamines.[7]

2,2-dimethoxycyclohexan-1-one

C1=O (Ketone)
C2(OCH₃)₂ (Ketal)

Cyclohexane-1,2-dione

 H₃O⁺ 
 (Hydrolysis) 

Nucleophilic Addition
Product (at C1)

 1. Nu:⁻ 
 2. H₂O Workup 

Click to download full resolution via product page

Caption: Key reactivity pathways of 2,2-dimethoxycyclohexan-1-one.

Predicted Spectroscopic Profile
While experimental data is unavailable, the spectroscopic characteristics of 2,2-
dimethoxycyclohexan-1-one can be reliably predicted based on analogous structures.[8]

Table 2: Predicted Spectroscopic Data
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Technique Predicted Data

¹H NMR
~3.3-3.5 ppm (s, 6H, -OCH₃)~1.8-2.6 ppm (m,

8H, cyclohexyl protons)

¹³C NMR
~205-210 ppm (C=O)~100 ppm (C(OCH₃)₂)~50-

55 ppm (-OCH₃)~20-40 ppm (cyclohexyl CH₂)

IR

~1715 cm⁻¹ (strong, C=O stretch)~2850-2950

cm⁻¹ (C-H stretch)~1100-1200 cm⁻¹ (C-O

stretch)

MS (EI)
M⁺ at m/z = 158Fragment at m/z = 127 (loss of -

OCH₃)

Applications in Research and Drug Development
The primary value of 2,2-dimethoxycyclohexan-1-one lies in its role as a versatile synthetic

intermediate.

Building Block for Heterocycles: 1,2-dicarbonyl compounds are fundamental precursors for

the synthesis of various nitrogen- and sulfur-containing heterocycles, which are prevalent

scaffolds in pharmaceuticals. By allowing for selective modification at one carbonyl position

before revealing the second, this compound provides a strategic advantage in constructing

complex heterocyclic systems.

Orthogonal Synthesis Strategies: The ability to deprotect the ketal under acidic conditions,

while the rest of the molecule might be sensitive to other reagents, allows for orthogonal

synthetic strategies. This is highly valuable in multi-step total synthesis and in the

preparation of compound libraries for drug discovery.

Relevance to Bioactive Molecules: While this specific molecule has not been cited in drug

development, related structures like cyclohexane-1,3-dione derivatives have been

investigated as potential therapeutic agents, for example, in non-small-cell lung cancer

research.[9] This highlights the general importance of substituted cyclohexane scaffolds in

medicinal chemistry. The synthetic flexibility offered by 2,2-dimethoxycyclohexan-1-one
could be leveraged to create novel analogs of such bioactive compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b3052106/docs?utm_src=pdf-body#2-2-dimethoxycyclohexan-1-one-cas-number-and-structure
https://pmc.ncbi.nlm.nih.gov/articles/PMC9893467/
https://www.benchchem.com/product/b3052106/docs?utm_src=pdf-body#2-2-dimethoxycyclohexan-1-one-cas-number-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
2,2-dimethoxycyclohexan-1-one, though not a commercially available or widely documented

chemical, represents a potent tool for advanced organic synthesis. Its structure as an α-keto

acetal provides a platform for selective and controlled chemical manipulations that are crucial in

the fields of total synthesis, materials science, and drug discovery. This guide provides a robust

theoretical framework, including a plausible synthetic pathway and predicted reactivity,

intended to empower researchers to synthesize and utilize this versatile building block in their

scientific endeavors. Further experimental validation of the protocols and properties outlined

herein is encouraged.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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